Cas no 734543-00-1 (1-Actyl-2-sulfanylidene-1,3-diazinane-4,6-dione)

• Product Name: 1-Actyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• CAS No: 734543-00-1
• MF: C₁₂H₂₀N₂O₂S
• MW: 256.364401817322
• CID: 3105957
• PubChem ID: 2393259
• Update Time: 2025-07-09

1-Actyl-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-Octyl-2-thioxo-dihydro-pyrimidine-4,6-dione
• 1-Actyl-2-sulfanylidene-1,3-diazinane-4,6-dione

• Inchi： 1S/C12H20N2O2S/c1-2-3-4-5-6-7-8-14-11(16)9-10(15)13-12(14)17/h2-9H2,1H3,(H,13,15,17)
• InChI Key： QLDNKOIAHZVBLU-UHFFFAOYSA-N
• SMILES： S=C1NC(CC(N1CCCCCCCC)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 1-Actyl-2-sulfanylidene-1,3-diazinane-4,6-dione

Introduction to 1-Actyl-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 734543-00-1)

1-Actyl-2-sulfanylidene-1,3-diazinane-4,6-dione, identified by its Chemical Abstracts Service (CAS) number 734543-00-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This heterocyclic sulfone derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The compound belongs to the class of diazinane derivatives, which are known for their versatility in synthetic chemistry and biological activity.

The molecular structure of 1-Actyl-2-sulfanylidene-1,3-diazinane-4,6-dione consists of a diazinane core substituted with acetyl and sulfanylidene functional groups. This arrangement imparts distinctive reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both carbonyl and sulfoxide functionalities provides multiple sites for chemical modification, enabling the development of novel derivatives with tailored properties.

In recent years, there has been growing interest in sulfone-containing compounds due to their broad spectrum of biological activities. Sulfones have been demonstrated to exhibit antimicrobial, anti-inflammatory, and anticancer properties, making them attractive candidates for drug discovery. The 1-Actyl-2-sulfanylidene-1,3-diazinane-4,6-dione structure combines these desirable features with the potential for further functionalization, offering a versatile scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of biologically active molecules. Researchers have leveraged its reactivity to develop new analogs with enhanced pharmacological profiles. For instance, modifications at the acetyl and sulfanylidene positions have led to derivatives with improved solubility and bioavailability, which are critical factors in drug development.

Recent studies have highlighted the role of 1-Actyl-2-sulfanylidene-1,3-diazinane-4,6-dione in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in anticancer therapies. By incorporating this compound into kinase inhibitor designs, researchers have been able to develop more potent and selective inhibitors. These findings underscore the importance of heterocyclic sulfones as pharmacophores in modern drug discovery.

The synthesis of 1-Actyl-2-sulfanylidene-1,3-diazinane-4,6-dione involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the diazinane ring system. Subsequent functionalization steps introduce the acetyl and sulfanylidene groups, which are critical for its biological activity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

The pharmacological evaluation of 1-Actyl-2-sulfanylidene-1,3-diazinane-4,6-dione has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines by disrupting key signaling pathways. Additionally, preliminary animal models suggest that derivatives of this compound may exhibit therapeutic efficacy without significant toxicity. These results warrant further investigation into its potential as a lead compound or intermediate for drug development.

The structural flexibility of 1-Actyl-2-sulfanylidene-1,3-diazinane-4,6-dione also makes it an attractive candidate for exploring structure/activity relationships (SAR). By systematically varying substituents on the diazinane core or modifying the acetyl and sulfanylidene groups, researchers can gain insights into how structural changes influence biological activity. This approach has been instrumental in optimizing drug candidates for clinical use.

Computational chemistry has played an increasingly important role in understanding the properties of 1-Actyl-2-sulfanylidene-1,3-diazinane-4,6-dione. Molecular modeling studies have provided valuable insights into its binding interactions with biological targets such as enzymes and receptors. These predictions guide experimental efforts by identifying key residues involved in binding and suggesting modifications that could enhance potency or selectivity.

The future prospects for 1-Actyl-2-sulfanylidene-1,3-diazinane-4,6-dione are bright given its versatility and potential applications. Ongoing research aims to expand its utility in drug discovery by exploring new synthetic routes and evaluating its efficacy in preclinical models. Collaborative efforts between synthetic chemists and biologists will be essential in realizing its full potential as a pharmacological tool.

In conclusion, 1-Acetyl - 2 - sulfinylidene - 13 - diazinane - 46 - dione (CAS No . 734543 - 00 - 1 ) is a remarkable compound with significant promise in pharmaceutical research . Its unique structure , reactivity , and biological activity make it an invaluable asset for developing new therapeutic agents . As research continues , we can expect further breakthroughs that will solidify its role as a key intermediate in medicinal chemistry . p >